Cas no 21641-92-9 ((S)-2-Hydroxy-3,3-dimethylbutanoic acid)

(S)-2-Hydroxy-3,3-dimethylbutanoic acid structure
21641-92-9 structure
Product Name:(S)-2-Hydroxy-3,3-dimethylbutanoic acid
CAS No:21641-92-9
MF:C6H12O3
MW:132.157682418823
MDL:MFCD00192212
CID:51833
PubChem ID:11097105
Update Time:2025-04-18

(S)-2-Hydroxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Hydroxy-3,3-dimethylbutanoic acid
    • (S)-(-)-2-Hydroxy-3,3-dimethylbutyric acid
    • Butanoic acid, 2-hydroxy-3,3-dimethyl-, (2S)-
    • (2S)-2-Hydroxy-3,3-dimethylbutyric acid
    • (S)-(-)-2-HYDROXY-TERT-BUTYLACETIC ACID
    • (S)-(+)-2-Hydroxy-3,3-dimethylbutanoic acid
    • (S)-3,3-dimethyl-2-hydroxybutanoic acid
    • (S)-3,3-dimethyl-2-hydroxybutyric acid
    • Butanoicacid, 2-hydroxy-3,3-dimethyl-, (S)-
    • Butyric acid, 2-hydroxy-3,3-dimethyl-,L-(+)- (8CI)
    • (+)-2-Hydroxy-3,3-dimethylbutyric acid
    • (2S)-2-Hydroxy-3,3-dimethylbutanoic acid
    • (S)-Trimethyllactic acid
    • L-a-Trimethyllactate
    • (S)-2-Hydroxy-3,3-dimethylbutanoicacid
    • (S)-2-hydroxy-3,3-dimethyl-butyric acid
    • (2S)-2-hydroxy-3,3-dimethyl-butanoic acid
    • AK135563
    • (2S)-2-Hydroxy-3,3-dimethylbutanoic acid homopolymer
    • FWVNWTNCNWRCOU-SCSAIBSYSA-N
    • FC0795
    • FCH964085
    • (2S)-2-hydroxy-3, 3-dimethylbutanoic acid
    • (S)-(-)-2-Hydroxy-3,3-dimethylbutyric acid, 97%
    • EN300-1132065
    • (R)-TRIMETHYLLACTIC ACID
    • MFCD00192212
    • CS-W005786
    • AKOS016846181
    • AMY13579
    • WAA64192
    • 21641-92-9
    • (2S)-3,3-dimethyl-2-oxidanyl-butanoic acid
    • 851866-86-9
    • DS-5093
    • J-014202
    • SCHEMBL640168
    • A815568
    • BP-12914
    • (S)-(?)-2-Hydroxy-3,3-dimethylbutyric acid
    • G8I
    • MDL： MFCD00192212
    • Inchi： 1S/C6H12O3/c1-6(2,3)4(7)5(8)9/h4,7H,1-3H3,(H,8,9)/t4-/m1/s1
    • InChI Key： FWVNWTNCNWRCOU-SCSAIBSYSA-N
    • SMILES： O[C@H](C(=O)O)C(C)(C)C

Computed Properties

  • Exact Mass: 131.07100
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1g/cm3
  • Melting Point: 48-50 °C (lit.)
  • Boiling Point: 242.4ºC at 760mmHg
  • Flash Point: 114.6ºC
  • Refractive Index: 1.459
  • PSA: 60.36000
  • LogP: -0.85670
  • Solubility: Not determined
  • Specific Rotation: -62 º (c=1 in H2O)
  • Optical Activity: [α]20/D −64±5°, c = 1 in H2O/molybdate

(S)-2-Hydroxy-3,3-dimethylbutanoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Storage Condition：Room temperature
  • Risk Phrases：R36/37/38

(S)-2-Hydroxy-3,3-dimethylbutanoic acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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(S)-2-Hydroxy-3,3-dimethylbutanoic acid Production Method

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